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phenylamine

CAS No.: 869948-07-2

Cat. No.: B1276557

Get Quote

In the landscape of modern drug development, a thorough understanding of a molecule's

physicochemical properties is not merely a preliminary checkbox but a foundational pillar for

predicting its pharmacokinetic and pharmacodynamic behavior.[1] These properties, including

ionization constant (pKa), lipophilicity (logP), and aqueous solubility, govern the entire journey

of a drug candidate through the body—from absorption and distribution to metabolism and

excretion (ADME).[2] This guide provides an in-depth analysis of 4-[2-(azepan-1-

yl)ethoxy]aniline, a molecule of interest due to its bifunctional nature, incorporating a primary

aromatic amine and a tertiary aliphatic amine.

As direct experimental data for this specific molecule is not extensively published, this paper

adopts an expert-driven, predictive approach. By dissecting the molecule into its constituent

fragments—the 4-ethoxyaniline core and the azepane side chain—we can leverage well-

established experimental data from analogous structures and fundamental chemical principles

to construct a reliable, predictive profile. This approach mirrors the decision-making process in

early-stage drug discovery, where scientists must often make critical judgments based on

structural analogy and computational modeling.[3]
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Molecular Structure and Key Physicochemical
Descriptors
The structure of 4-[2-(azepan-1-yl)ethoxy]aniline is characterized by two key functional groups

that dictate its chemical personality: the weakly basic primary aniline group and the strongly

basic tertiary amine within the seven-membered azepane ring. The interplay between these

groups, separated by an ethoxy linker, is critical to its overall properties.

Property
Predicted Value /
Description

Rationale & Comparative
Analysis

Molecular Formula C₁₆H₂₆N₂O
Derived from structural

analysis.

Molecular Weight 262.39 g/mol

Calculated from the molecular

formula. This value is well

within the typical range for

small molecule drug

candidates, adhering to

Lipinski's Rule of Five (<500

Da).[4]

Hydrogen Bond Donors 1 (from -NH₂)

The primary aniline amine

provides one hydrogen bond

donor group.

Hydrogen Bond Acceptors
3 (Aniline -N, Ether -O,

Azepane -N)

The lone pairs on the two

nitrogen atoms and the ether

oxygen act as hydrogen bond

acceptors.

The addition of the azepanyl-ethyl group to the core 4-ethoxyaniline structure (MW: 137.18

g/mol ) nearly doubles the molecular weight and significantly increases its structural complexity

and lipophilicity.[5]

Caption: Structure of 4-[2-(azepan-1-yl)ethoxy]aniline.
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Ionization and Basicity (pKa)
The presence of two basic nitrogen centers means the compound's ionization state is highly

dependent on pH. Predicting the two distinct pKa values is crucial for understanding its

solubility, receptor binding, and membrane permeability.

Predicted pKa Values:

pKa₁ (Anilinium ion): ~4.8 - 5.3

pKa₂ (Azepanium ion): ~10.5 - 11.0

Expertise & Causality: The pKa of a functional group is a measure of the acidity of its conjugate

acid.[6]

Aniline Basicity (pKa₁): The parent compound, 4-ethoxyaniline, has a reported pKa of 5.2.[7]

The aniline nitrogen's lone pair is delocalized into the aromatic ring, which significantly

reduces its basicity compared to aliphatic amines.[8] The large azepanyl-ethoxy substituent

at the para position is electronically neutral to weakly electron-donating via induction and is

not expected to drastically alter the aniline pKa. Therefore, a predicted value slightly lower

than or similar to 4-ethoxyaniline is reasonable.

Azepane Basicity (pKa₂): The azepane nitrogen is a tertiary aliphatic amine. Cyclic amines

like piperidine (pKa of conjugate acid ≈ 11.1) and triethylamine (pKa ≈ 10.75) are significantly

more basic than aromatic amines.[2] The seven-membered azepane ring is expected to have

a similar high basicity. This strong basicity means the azepane nitrogen will be fully

protonated (cationic) throughout the physiological pH range of the stomach and most of the

small intestine.
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Dominant Species at Different pH Values

pH < 4
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Caption: Predicted pH-dependent ionization states.

Lipophilicity (logP and logD)
Lipophilicity, the affinity of a molecule for a lipid-like environment, is a critical determinant of

membrane permeability and ADME properties. It is commonly expressed as logP (the partition

coefficient in an octanol/water system for the neutral species) and logD (the distribution

coefficient at a specific pH, accounting for all ionic species).

Predicted Lipophilicity:

Calculated logP (ClogP): ~3.5 - 4.2

logD at pH 7.4: ~1.5 - 2.2

Expertise & Causality: The reference compound, 4-ethoxyaniline, has an experimental logP of

1.24.[5] The addition of the -(CH₂)₂-azepane fragment (C₈H₁₆N-) substantially increases the

molecule's size and hydrocarbon content, leading to a significant predicted increase in logP.

Fragment-based calculation methods are commonly used for such estimations.[9][10]

However, at physiological pH (7.4), the azepane moiety (pKa₂ ≈ 10.8) will be almost entirely

protonated. This positive charge dramatically increases the molecule's affinity for the aqueous

phase, resulting in a logD₇.₄ value that is approximately 2 log units lower than the logP of the

neutral form. This pH-dependent lipophilicity is a hallmark of basic drugs and is a crucial insight
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for development professionals. A moderate logD₇.₄ in the 1-3 range is often considered optimal

for balancing permeability and solubility.

Aqueous Solubility
Solubility is a prerequisite for absorption. For an ionizable compound like 4-[2-(azepan-1-

yl)ethoxy]aniline, solubility is intrinsically linked to pH.

Predicted Solubility Profile:

Intrinsic Solubility (S₀): Low. The high logP of the neutral form suggests poor solubility in

water.

Solubility at Acidic pH (< 4): High. As both nitrogen centers become protonated, the molecule

forms a dicationic salt, which is expected to be freely soluble in aqueous media.

Solubility at Physiological pH (7.4): Moderate. The formation of the monocationic salt at the

azepane nitrogen significantly enhances solubility compared to the neutral form.

Expertise & Causality: The Henderson-Hasselbalch equation governs the relationship between

pH, pKa, and the ratio of ionized to un-ionized species. For a basic compound, solubility

increases dramatically as the pH drops below its pKa. Given the high pKa of the azepane

group, the compound will exist as a more soluble salt form in the acidic environment of the

stomach, which can be advantageous for oral absorption. Conversely, in the more neutral to

slightly alkaline environment of the lower intestine, the proportion of the less soluble free base

will increase, which could potentially lead to precipitation if the concentration is high.

Experimental Determination Protocols
To validate the predicted values, a standardized experimental characterization is essential. The

following protocols represent robust, field-proven methodologies.

Protocol 1: Determination of pKa by Potentiometric Titration

Objective: To experimentally determine the ionization constants (pKa) of the two basic

centers.

Methodology:
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Preparation: Accurately weigh ~5-10 mg of the compound and dissolve it in a suitable co-

solvent/water mixture (e.g., 50:50 Methanol:Water) to a final concentration of ~1 mM.

Ensure complete dissolution.

Titration Setup: Use a calibrated automated titrator equipped with a high-precision pH

electrode. Maintain a constant temperature (e.g., 25°C) and stir the solution gently under

an inert nitrogen atmosphere to prevent CO₂ absorption.

Titration: Titrate the solution with a standardized strong acid (e.g., 0.1 M HCl). The titrator

will add small, precise volumes of acid and record the corresponding pH value after each

addition.

Data Analysis: Plot the pH versus the volume of titrant added. The pKa values correspond

to the pH at the half-equivalence points on the titration curve. Specialized software is used

to calculate the precise pKa values from the inflection points. Two distinct inflection points

corresponding to the protonation of the azepane and aniline nitrogens are expected.

Protocol 2: Determination of Solubility by Shake-Flask Method (pH-Dependency)

Objective: To measure the thermodynamic solubility of the compound at various pH values.

Methodology:

Buffer Preparation: Prepare a series of buffered solutions at relevant pH values (e.g., pH

2.0, 5.0, 7.4, and 9.0).

Equilibration: Add an excess amount of the solid compound to each buffer in separate

sealed vials. This ensures that a saturated solution is formed.[11]

Incubation: Agitate the vials in a temperature-controlled shaker (e.g., 25°C or 37°C) for a

sufficient time (typically 24-48 hours) to ensure equilibrium is reached.

Phase Separation: After incubation, separate the undissolved solid from the saturated

solution by centrifugation or filtration (using a low-binding filter).[12]

Quantification: Accurately dilute an aliquot of the clear supernatant and determine the

concentration of the dissolved compound using a validated analytical method, such as
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High-Performance Liquid Chromatography with UV detection (HPLC-UV).

Analysis: Plot the measured solubility (e.g., in mg/mL or µM) against the buffer pH to

generate the pH-solubility profile.

Experimental Characterization Workflow

Compound Synthesis
& Purification

pKa Determination
(Potentiometric Titration)

LogP / LogD Determination
(Shake-Flask or HPLC)

Solubility Profiling
(pH-dependent Shake-Flask)

Comprehensive
Physicochemical Profile

Click to download full resolution via product page

Caption: Workflow for physicochemical characterization.

Conclusion and Implications for Drug Development
The predictive analysis of 4-[2-(azepan-1-yl)ethoxy]aniline reveals a classic profile of a basic,

moderately lipophilic small molecule. Its key features—a molecular weight under 300 Da, dual

basic centers with widely separated pKa values, and pH-dependent solubility and lipophilicity—

have significant implications for its potential as a drug candidate. The strong basicity of the

azepane ring ensures good aqueous solubility in acidic environments, potentially favoring oral

absorption. The predicted logD₇.₄ value sits in a favorable range for membrane permeability.

This comprehensive physicochemical profile serves as an essential guide for researchers,

enabling informed decisions in formulation development, ADME studies, and lead optimization

efforts. The next logical step is the empirical validation of these predicted properties through

the standardized protocols outlined herein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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